3-chloro-N-{[1-(4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}benzamide

• IUPAC Name: 3-chloro-N-[[1-(4-methoxyphenyl)sulfonylpyrrolidin-2-yl]methyl]benzamide
• InChI: InChI=1S/C19H21ClN2O4S/c1-26-17-7-9-18(10-8-17)27(24,25)22-11-3-6-16(22)13-21-19(23)14-4-2-5-15(20)12-14/h2,4-5,7-10,12,16H,3,6,11,13H2,1H3,(H,21,23)
• InChI Key: SECPXUBTWXKCDB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCCC2CNC(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C19H21ClN2O4S
• Molecular Weight: 408.9 g/mol

Description

The compound “3-chloro-N-{[1-(4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}benzamide” is a complex organic molecule that contains a pyrrolidine ring. Pyrrolidine is a five-membered ring with one nitrogen atom, and it’s widely used by medicinal chemists to obtain compounds for the treatment of human diseases.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrrolidine derivatives can be synthesized through ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The pyrrolidine ring in the molecule contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization. The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Anticancer Potential : Investigate its effects on cancer cell lines. .

Organic Synthesis and Chemical Reactions

• Benzylic Position Reactions : The benzylic position is susceptible to nucleophilic substitution (SN1/SN2) and free radical bromination reactions. .

Mechanism of Action

Target of Action

Compounds with a similar pyrrolidine structure have shown nanomolar activity against ck1γ and ck1ε . These kinases play crucial roles in various cellular processes, including cell division and differentiation, and circadian rhythm regulation.

Mode of Action

This interaction could lead to changes in the targets’ function, potentially altering cellular processes .

Biochemical Pathways

For instance, CK1γ and CK1ε are involved in Wnt signaling, a pathway crucial for cell proliferation and differentiation .

Result of Action

If the compound does indeed inhibit ck1γ and ck1ε, it could potentially alter cellular processes regulated by these kinases, such as cell division and differentiation .